2-Methyl-3-(((methylthio)methyl)thio)furan

• CAS No.: 61720-53-4
• Molecular Formula: C7H10OS2
• Molecular Weight: 174.3 g/mol
• IUPAC Name: 2-methyl-3-(methylsulfanylmethylsulfanyl)furan
• InChI: InChI=1S/C7H10OS2/c1-6-7(3-4-8-6)10-5-9-2/h3-4H,5H2,1-2H3
• InChI Key: OXZYNHBWELHGBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)SCSC

Description

2-Methyl-3-(((methylthio)methyl)thio)furan is a useful research compound. Its molecular formula is C7H10OS2 and its molecular weight is 174.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Into a 25 ml round bottom flask equipped with magnetic stirrer, thermometer, water bath, and reflux condenser is added a solution containing 0.27 g of sodium methoxide (0.005 moles) in 3 ml. absolute methanol. While maintaining the solution at 25° C-30° C, 0.57 g (0.005 moles) of 2-methyl-3-furan thiol in 2 ml of absolute methanol is added thereto. At 25° C, 0.483 g (0.005 moles) of chloromethyl methyl sulfide having the formula:

Synthesis routes and methods II

Procedure details

Into a 25 ml round bottom flask equipped with magnetic stirrer, thermometer, water bath, and reflux condenser is added a solution containing 0.27 g of sodium methoxide (0.005 moles) in 3 ml. absolute methanol. While maintaining the solution at 25° - 30° C, 0.57 g (0.005 moles) of 2-methyl-3-furan thiol in 2 ml of absolute methanol is added thereto. At 25° C, 0.483 g (0.005 moles) of chloromethyl methyl sulfide having the formula: